6-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-2-one
Overview
Description
“6-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-2-one” is a chemical compound with the CAS Number: 2551119-39-0 . It has a molecular weight of 197.16 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C7H10F3NO2/c8-7(9,10)6(13)4-2-1-3-5(12)11-4/h4,6,13H,1-3H2,(H,11,12) . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . The compound has a molecular weight of 197.16 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-2-one involves the reaction of 2-piperidone with 2,2,2-trifluoroethanol in the presence of a base to form the desired product.", "Starting Materials": [ "2-piperidone", "2,2,2-trifluoroethanol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-piperidone to a reaction flask", "Add 2,2,2-trifluoroethanol to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2551119-39-0 |
Molecular Formula |
C7H10F3NO2 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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